2-(5,8-dimethyl-2,4-dioxo-3-(m-tolyl)-2,3,4,5-tetrahydro-1H-pyrimido[5,4-b]indol-1-yl)-N-mesitylacetamide

Specification

• Molecular Formula: C30H30N4O3
• Molecular Weight: 494.6 g/mol
• IUPAC Name: 2-[5,8-dimethyl-3-(3-methylphenyl)-2,4-dioxopyrimido[5,4-b]indol-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• Standard InChI: InChI=1S/C30H30N4O3/c1-17-8-7-9-22(14-17)34-29(36)28-27(23-15-18(2)10-11-24(23)32(28)6)33(30(34)37)16-25(35)31-26-20(4)12-19(3)13-21(26)5/h7-15H,16H2,1-6H3,(H,31,35)
• Standard InChI Key: JAZIDWBALGGWIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=O)C3=C(C4=C(N3C)C=CC(=C4)C)N(C2=O)CC(=O)NC5=C(C=C(C=C5C)C)C

Introduction

The compound 2-(5,8-dimethyl-2,4-dioxo-3-(m-tolyl)-2,3,4,5-tetrahydro-1H-pyrimido[5,4-b]indol-1-yl)-N-mesitylacetamide is a complex organic molecule belonging to the class of pyrimidoindoles. These compounds are characterized by a fused pyrimidine and indole ring system, which is known for diverse biological activities. The presence of functional groups such as acetamide and dioxo moieties, along with dimethyl and m-tolyl substituents, suggests potential pharmacological properties.

Synthesis

The synthesis of pyrimidoindole derivatives typically involves multi-step organic synthesis techniques. Key steps may include:

• Reaction Conditions: Temperature, solvent choice, and catalysts play crucial roles in optimizing reaction conditions to achieve favorable yields and purity levels.

• Analytical Techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm structural integrity and monitor reaction progress.

Chemical Behavior

• Reactivity: The presence of multiple functional groups suggests diverse chemical reactivity. This can be explored through various reactions to synthesize derivatives with enhanced biological activities.

• Biological Targets: The compound's interaction with specific biological targets, such as enzymes or receptors, is likely but requires further study to elucidate its mechanisms of action.

Biological Activity

Pyrimidoindoles are known for their diverse biological activities, making them subjects of ongoing research in pharmacology and drug development. While specific biological activity data for 2-(5,8-dimethyl-2,4-dioxo-3-(m-tolyl)-2,3,4,5-tetrahydro-1H-pyrimido[5,4-b]indol-1-yl)-N-mesitylacetamide is not available, similar compounds have shown potential in therapeutic applications.

Potential Applications

• Medicinal Chemistry: The compound's unique structure suggests potential applications in the development of therapeutic agents.

• Cancer Research: Some pyrimidoindole derivatives have shown anti-proliferative activities against cancer cell lines, indicating potential in cancer therapy.

Synthesis Conditions

Condition	Importance
Temperature	Crucial for reaction optimization
Solvent Choice	Affects reaction yield and purity
Catalysts	Facilitates specific reactions

Potential Biological Activities

Activity	Potential Application
Anti-proliferative	Cancer therapy
Interaction with enzymes/receptors	Therapeutic agents